Cas no 1806865-99-5 (Methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate)

• Product Name: Methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate
• CAS No: 1806865-99-5
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862056
• Update Time: 2025-10-28

Methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-3-13-7(8(11)12)6(10)5(4)9(14)15-2/h3,8H,1-2H3
• InChI Key： VTNYBSRQRSMMKM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC=C(C)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate

Methyl 3-Bromo-2-(Difluoromethyl)-5-Methylpyridine-4-Carboxylate: A Comprehensive Overview

Methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate (CAS No. 1806865-99-5) is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its potential in various industrial and research settings. The molecule's structure, which includes a bromine atom at position 3, a difluoromethyl group at position 2, and a methyl group at position 5, contributes to its distinctive chemical properties and reactivity.

The synthesis of methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate involves advanced organic chemistry techniques, often leveraging multi-step reactions to achieve the desired molecular configuration. Recent studies have highlighted its role as an intermediate in the production of bioactive compounds, particularly in the development of novel agrochemicals and pharmaceutical agents. Its ability to undergo various functional group transformations makes it a valuable building block in modern organic synthesis.

One of the most notable aspects of this compound is its stability under various reaction conditions. Research conducted in 2023 has demonstrated that methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate exhibits excellent thermal stability, making it suitable for high-temperature synthetic processes. Additionally, its electronic properties have been explored in the context of optoelectronic materials, where it shows promise as a component in organic light-emitting diodes (OLEDs) and other advanced electronic devices.

The application of methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate in agricultural chemistry is another area of active research. Studies have shown that this compound can serve as a precursor for the development of new pesticides with enhanced efficacy and reduced environmental impact. Its ability to interact with specific biological targets makes it a potential candidate for targeted pest control solutions.

In terms of environmental impact, recent assessments have focused on the biodegradation pathways of methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate. Research indicates that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in natural ecosystems. This finding is crucial for ensuring sustainable practices in industries that utilize this compound.

From a structural perspective, the pyridine ring system in methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate plays a pivotal role in determining its chemical behavior. The presence of electron-withdrawing groups such as bromine and difluoromethylene enhances the ring's reactivity, making it amenable to nucleophilic substitution and other key organic reactions. This structural feature also contributes to its stability and selectivity in various synthetic pathways.

Looking ahead, the demand for methyl 3-bromo-2-(difluoromethyl)-5-methylpyridine-4-carboxylate is expected to grow as researchers continue to uncover new applications across diverse fields. Its versatility as a synthetic intermediate positions it as an essential component in the development of next-generation materials and compounds. As industries strive for innovation and sustainability, this compound is poised to play a critical role in shaping future advancements.